Cas no 77621-69-3 (Phenol, 4,4'-[(4-nitrophenyl)methylene]bis[2,6-bis(1,1-dimethylethyl)-)

Phenol, 4,4'-[(4-nitrophenyl)methylene]bis[2,6-bis(1,1-dimethylethyl)- structure
77621-69-3 structure
Product Name:Phenol, 4,4'-[(4-nitrophenyl)methylene]bis[2,6-bis(1,1-dimethylethyl)-
CAS No:77621-69-3
MF:C35H47NO4
MW:545.751990556717
CID:535805
PubChem ID:71403253
Update Time:2025-04-19

Phenol, 4,4'-[(4-nitrophenyl)methylene]bis[2,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4,4'-[(4-nitrophenyl)methylene]bis[2,6-bis(1,1-dimethylethyl)-
    • 2,6-ditert-butyl-4-[(3,5-ditert-butyl-4-hydroxyphenyl)-(4-nitrophenyl)methyl]phenol
    • 4,4'-[(4-Nitrophenyl)methylene]bis(2,6-di-tert-butylphenol)
    • 77621-69-3
    • DTXSID90824176
    • Inchi: 1S/C35H47NO4/c1-32(2,3)25-17-22(18-26(30(25)37)33(4,5)6)29(21-13-15-24(16-14-21)36(39)40)23-19-27(34(7,8)9)31(38)28(20-23)35(10,11)12/h13-20,29,37-38H,1-12H3
    • InChI Key: GLPOMRZYBFQNMU-UHFFFAOYSA-N
    • SMILES: OC1=C(C=C(C=C1C(C)(C)C)C(C1C=CC(=CC=1)[N+](=O)[O-])C1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 545.35050898g/mol
  • Monoisotopic Mass: 545.35050898g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 7
  • Complexity: 741
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.1
  • Topological Polar Surface Area: 86.3Ų
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